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Compound of Interest

Guanosine-5'-triphosphate
Compound Name:
disodium salt

cat. No.: B15603311

This guide provides essential safety and logistical information for the proper disposal of
Guanosine-5'-triphosphate disodium salt (GTP disodium salt), ensuring the safety of
laboratory personnel and compliance with environmental regulations. The following procedures
are intended for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information

Guanosine-5'-triphosphate disodium salt is not classified as a hazardous substance under
the 2012 OSHA Hazard Communication Standard.[1] However, it is recommended to handle
the compound with care, adhering to good laboratory practices. Some safety data sheets
indicate that it may cause irritation upon contact with skin or eyes, and may be harmful if
ingested or inhaled.[2]

In the event of exposure, the following first-aid measures should be taken:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek medical attention if irritation persists.[1][3]

« Skin Contact: Wash the affected area immediately with soap and plenty of water, removing
any contaminated clothing.[1][3]

 Ingestion: Rinse the mouth with water and seek medical attention.[1][3]
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 Inhalation: Move the individual to fresh air. If they feel unwell, seek medical attention.[1][3]

Quantitative Data and Hazard Summary

Parameter

Information

Chemical Name

Guanosine-5'-triphosphate disodium salt

Synonyms

GTP disodium salt, 5'-GTP disodium salt

CAS Number

56001-37-7[1][2][3]

Molecular Formula

C10H14NsNa2014P3 - xH20[3]

Appearance White to off-white powder/solid[1][3][4]
Odor Odorless[1][3]

Melting Point 180 °C / 356 °F[1][3]

Solubility Soluble in water

Stability Stable under normal conditions[1][3]

Incompatible Materials

Strong oxidizing agents[1][3]

Experimental Protocols

Spill Cleanup Protocol

In the event of a spill of solid Guanosine-5'-triphosphate disodium salt, follow these steps:

o Ensure Safety: Evacuate non-essential personnel from the immediate area and ensure

adequate ventilation.

o Wear Appropriate PPE: At a minimum, wear safety goggles, gloves, and a lab coat. For

larger spills of fine powder, respiratory protection may be necessary.

o Contain the Spill: Prevent the powder from becoming airborne.

o Clean the Spill: Gently sweep or vacuum the solid material.[5][6] Avoid creating dust.[3]

Place the collected material into a sealed and appropriately labeled container for chemical
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waste disposal.

o Decontaminate the Area: Clean the spill area with soap and water.

Disposal Procedures

Chemical waste generators are responsible for determining if a discarded chemical is classified
as hazardous waste and must consult local, regional, and national regulations to ensure proper
classification and disposal.[3][6]

Disposal of Solid Guanosine-5'-triphosphate Disodium Salt Waste

e Segregation: Separate solid GTP disodium salt waste, including contaminated items like
weigh boats and pipette tips, from other laboratory waste.

o Containment: Place the solid waste into a clearly labeled, sealed, and durable waste
container.

o Labeling: Label the container as "Chemical Waste" and include the full chemical name,
"Guanosine-5'-triphosphate disodium salt."

o Disposal: For non-hazardous waste, some institutional guidelines may permit disposal in the
regular trash.[7] However, it is crucial to confirm this with your institution's environmental
health and safety (EHS) department.

Disposal of Liquid Guanosine-5'-triphosphate Disodium Salt Waste

o Segregation: Keep liquid solutions of GTP disodium salt separate from other chemical waste
streams.

o Neutralization (if necessary): Most GTP disodium salt solutions are near a neutral pH. If the
solution is acidic or basic, it should be neutralized before disposal.

o Disposal Options: For small quantities of non-hazardous nucleotide solutions, disposal down
the sanitary sewer with copious amounts of water may be acceptable.[7] Do not pour large,
concentrated quantities down the drain.[7] Always consult your local and institutional
regulations before disposing of any chemical waste down the drain.
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Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Guanosine-5'-triphosphate disodium salt.
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Caption: Disposal decision workflow for Guanosine-5'-triphosphate disodium salit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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